3-[4-(Methanesulfonylamino)phenoxy]propaneamine

• Molecular Formula: C10H16N2O3S
• Molecular Weight: 244.31 g/mol
• IUPAC Name: N-[4-(3-aminopropoxy)phenyl]methanesulfonamide
• InChI: InChI=1S/C10H16N2O3S/c1-16(13,14)12-9-3-5-10(6-4-9)15-8-2-7-11/h3-6,12H,2,7-8,11H2,1H3
• InChI Key: KUEVQGJHDMSPAG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)OCCCN

Description

3-[4-(Methanesulfonylamino)phenoxy]propaneamine is a useful research compound. Its molecular formula is C10H16N2O3S and its molecular weight is 244.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5.5 g of N-[4-[3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propoxy]phenyl]methanesulfonamide in 200 ml of ethanol is treated with 1.5 ml of hydrazine hydrate and the mixture stirred and refluxed for 6 hours. A precipitate forms in 1 hour. After 6 hours, 5 ml of HCl is added and the mixture refluxed for 1 hour and allowed to stand at room temperature for 18 hours. The precipitate is collected, stirred with 50 ml of hot water and the insolubles washed with 50 ml of water. The combined water washes are evaporated in vacuo to a dry residue. The residue is dissolved in 100 ml of saturated sodium bicarbonate, treated with activated carbon, filtered and the filtrate acidified with acetic acid and concentrated in vacuo to 100 ml. The precipitate is collected, washed with 25 ml of cold water and dried to give a solid, m.p. 200° C.